Cas no 1806898-10-1 (3-Amino-2-(difluoromethyl)-5-methoxypyridine-6-methanol)

• Product Name: 3-Amino-2-(difluoromethyl)-5-methoxypyridine-6-methanol
• CAS No: 1806898-10-1
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4854850
• Update Time: 2025-05-21

3-Amino-2-(difluoromethyl)-5-methoxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-5-methoxypyridine-6-methanol

• Inchi： 1S/C8H10F2N2O2/c1-14-6-2-4(11)7(8(9)10)12-5(6)3-13/h2,8,13H,3,11H2,1H3
• InChI Key： MFNHDTYTSAMGNP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(CO)=N1)OC)N)F

Computed Properties

• Exact Mass: 204.07103389 g/mol
• Monoisotopic Mass: 204.07103389 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.17
• XLogP3: -0.1
• Topological Polar Surface Area: 68.4

Additional information on 3-Amino-2-(difluoromethyl)-5-methoxypyridine-6-methanol

3-Amino-2-(difluoromethyl)-5-methoxypyridine-6-methanol (CAS No. 1806898-10-1)

3-Amino-2-(difluoromethyl)-5-methoxypyridine-6-methanol, also known by its CAS registry number CAS No. 1806898-10-1, is a chemically synthesized compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug design, agrochemicals, and advanced materials.

The molecular structure of 3-Amino-2-(difluoromethyl)-5-methoxypyridine-6-methanol features a pyridine ring with substituents at positions 2, 3, 5, and 6. The presence of an amino group (-NH2) at position 3, a difluoromethyl group (-CHF2) at position 2, a methoxy group (-OCH3) at position 5, and a hydroxymethyl group (-CH2OH) at position 6 makes this compound highly functionalized. These substituents not only influence the electronic properties of the molecule but also provide opportunities for further chemical modifications and applications.

Recent studies have highlighted the potential of pyridine derivatives like CAS No. 1806898-10-1 in the development of new pharmaceutical agents. For instance, researchers have explored the ability of this compound to act as a precursor in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The amino and hydroxymethyl groups present in its structure are particularly valuable for forming hydrogen bonds and participating in enzymatic reactions, which are critical for drug efficacy.

In addition to its pharmacological applications, 3-Amino-2-(difluoromethyl)-5-methoxypyridine-6-methanol has shown promise in materials science. Its fluorinated substituent imparts unique electronic and steric properties, making it a candidate for use in the development of advanced materials such as semiconductors and optoelectronic devices. Recent advancements in nanotechnology have further expanded the scope of this compound's applications by leveraging its ability to self-assemble into nanostructures under specific conditions.

The synthesis of CAS No. 1806898-10-1 involves a multi-step process that typically begins with the preparation of intermediate pyridine derivatives. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly improved the efficiency and scalability of this process. These techniques not only reduce reaction times but also enhance product purity, making them highly suitable for large-scale production.

The characterization of 3-Amino-2-(difluoromethyl)-5-methoxypyridine-6-methanol relies on advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's molecular structure, purity, and crystallinity, ensuring its quality for various applications.

In conclusion, CAS No. 1806898-10-1, or 3-Amino-2-(difluoromethyl)-5-methoxypyridine-6-methanol, represents a versatile platform for exploring new chemical entities with potential applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in contemporary research and development efforts.